Ethyl 4-(4-chlorophenyl)-6-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-5-formyl-2-methyl-1,4-dihydro-3-pyridinecarboxylate

Specification

• CAS No.: 478261-86-8
• Molecular Formula: C22H17Cl2F3N2O3S
• Molecular Weight: 517.34
• IUPAC Name: ethyl 4-(4-chlorophenyl)-6-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-5-formyl-2-methyl-1,4-dihydropyridine-3-carboxylate
• Standard InChI: InChI=1S/C22H17Cl2F3N2O3S/c1-3-32-21(31)17-11(2)29-19(15(10-30)18(17)12-4-6-14(23)7-5-12)33-20-16(24)8-13(9-28-20)22(25,26)27/h4-10,18,29H,3H2,1-2H3
• Standard InChI Key: VWHQXEWPGCMPMV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=C(C=C2)Cl)C=O)SC3=C(C=C(C=N3)C(F)(F)F)Cl)C

Introduction

Ethyl 4-(4-chlorophenyl)-6-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-5-formyl-2-methyl-1,4-dihydro-3-pyridinecarboxylate is a complex organic compound with a molecular formula of C22H17Cl2F3N2O3S and a molecular weight of approximately 517.35 g/mol. This compound is characterized by its intricate structure, which includes a pyridine ring, a sulfanyl linkage to a pyridinyl group, and a formyl group, all of which contribute to its unique chemical properties.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the pyridine ring, introduction of the sulfanyl linkage, and incorporation of the formyl group. Detailed synthesis protocols are not widely available in public literature, suggesting that this compound may be part of proprietary research or development efforts.

Potential Applications

While specific applications for this compound are not well-documented, its structural features suggest potential use in medicinal chemistry or as an intermediate in the synthesis of more complex molecules. The presence of chlorophenyl and trifluoromethyl groups often indicates biological activity, which could be leveraged in drug discovery or pesticide development.

Suppliers and Availability

This compound is available from specialized chemical suppliers, including Key Organics Limited in the United Kingdom and Ryan Scientific, Inc. in the United States. These suppliers cater to research and development needs, indicating that the compound is primarily used in scientific investigations.

Safety and Handling

Given its chemical structure, handling this compound requires standard precautions for organic chemicals, including protection against skin contact and inhalation of dust or vapors. Specific safety data sheets (SDS) should be consulted for detailed handling instructions.